Cas no 80545-51-3 (2,4(1H,3H)-Pyrimidinedione,5-[2-deoxy-3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-erythro-pentofuranosyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-[2-deoxy-3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-erythro-pentofuranosyl]-
• CAS No: 80545-51-3
• MF: C₂₁H₃₈N₂O₆Si₂
• MW: 470.707228183746
• CID: 6968467
• PubChem ID: 175677466
• Update Time: 2025-08-07

2,4(1H,3H)-Pyrimidinedione,5-[2-deoxy-3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-erythro-pentofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 80545-51-3
• A-D-erythro-pentofuranosyl]-
• 2,4(1H,3H)-Pyrimidinedione,5-[2-deoxy-3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
• 2,4(1H,3H)-Pyrimidinedione,5-[2-deoxy-3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-erythro-pentofuranosyl]-

• Inchi： 1S/C21H38N2O6Si2/c1-12(2)30(13(3)4)26-11-19-18(28-31(29-30,14(5)6)15(7)8)9-17(27-19)16-10-22-21(25)23-20(16)24/h10,12-15,17-19H,9,11H2,1-8H3,(H2,22,23,24,25)/t17-,18+,19-/m1/s1
• InChI Key： WXWNZPNVKUMXDY-CEXWTWQISA-N
• SMILES： [Si]1(C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)OC[C@@H]2[C@H](C[C@H](C3=CNC(NC3=O)=O)O2)O1

Computed Properties

• Exact Mass: 470.22684001Da
• Monoisotopic Mass: 470.22684001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1Ų